Cas no 57601-56-6 (Disodium;azepane;oxido-oxo-phosphooxyphosphanium)
57601-56-6 structure
Product Name:Disodium;azepane;oxido-oxo-phosphooxyphosphanium
CAS No:57601-56-6
MF:C6H13NNa2O5P2
MW:287.098185300827
CID:947291
Update Time:2023-08-02
Disodium;azepane;oxido-oxo-phosphooxyphosphanium Chemical and Physical Properties
Names and Identifiers
-
- DISODIUM AZACYCLOHEPTANE DIPHOSPHONATE
- disodium,azepane,oxido-oxo-phosphooxyphosphanium
- PUBCHEM_57351100
- Disodium;azepane;oxido-oxo-phosphooxyphosphanium
-
- Inchi: 1S/C6H13N.2Na.O5P2/c1-2-4-6-7-5-3-1;;;1-6(2)5-7(3)4/h7H,1-6H2;;;/q;2*+1;
- InChI Key: OTEKYOQZQHJSHP-UHFFFAOYSA-N
- SMILES: [P+](=O)([O-])O[P+](=O)[O-].[Na+].[Na+].N1CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 109
- Topological Polar Surface Area: 102
Disodium;azepane;oxido-oxo-phosphooxyphosphanium Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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